BENGHE Methodological & Application

Check Availability & Pricing

Application of Sodium Carbonate in Portland
Cement Hydration: Application Notes and
Protocols

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: disodium,carbonate

Cat. No.: B15948890

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium carbonate (Na2COs), an inorganic salt, serves as a significant accelerator in the
hydration of Portland cement. Its application is crucial in scenarios requiring rapid setting and
early strength development, such as in shotcrete, cold weather concreting, and the production
of precast concrete elements. This document provides detailed application notes, experimental
protocols, and quantitative data on the effects of sodium carbonate on the hydration kinetics,
setting time, mechanical properties, and microstructure of Portland cement-based materials.
The information is intended to guide researchers and professionals in the precise application
and evaluation of sodium carbonate as a cement admixture.

Mechanism of Action

Sodium carbonate accelerates Portland cement hydration primarily by increasing the alkalinity
of the pore solution.[1] This high pH environment enhances the dissolution of the main silicate
phases in cement, tricalcium silicate (CsS) and dicalcium silicate (C2S), which are responsible
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for strength development.[1] The increased concentration of dissolved silicate and calcium ions
accelerates the precipitation of calcium silicate hydrate (C-S-H) gel, the primary binding phase
in hardened cement paste.[2][3]

Furthermore, sodium carbonate reacts with calcium hydroxide (Ca(OH)z), a byproduct of CsS
and C:zS hydration, to precipitate calcium carbonate (CaCOs). This reaction consumes Ca(OH)2
and can lead to the formation of additional nucleation sites for C-S-H, further accelerating the
hydration process.[4][5] The precipitation of CaCOs can also contribute to pore refinement and
influence the microstructure of the hardened paste.[3]

Quantitative Data Summary

The addition of sodium carbonate significantly impacts the setting time and compressive
strength of Portland cement-based materials. The optimal dosage is typically around 1% by
weight of cement, as higher concentrations can have a detrimental effect on long-term strength.

[6]7]

Table 1: Effect of Sodium Carbonate on Setting Time of

Sodium . . Percentage Percentage
Initial Final . .
Carbonate . . Decrease in Decrease in
Setting Setting . .
(% by . . Initial Final Reference
. Time Time . .
weight of . . Setting Setting
(minutes) (minutes) . .
OPC) Time Time
0 96 543 - - [6][7]
1 - - 90.44% 39.95% [8]
2 - - 90.80% 53.69% [8]
3 - - 91.18% 54.96% [8]
4 - - 91.91% 64.38% [8]
upto 2.0 67 387 up to 30.2% up to 28.7% [61[7]
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Table 2: Effect of Sodium Carbonate on Compressive

Strength of OPC Mortar/Concrete

Sodium Compressive .
Change in
Carbonate (% . ) Strength .
. Curing Time Compressive Reference
by weight of (N/mm?2 or
Strength
OPC) MPa)
0 (1:1.5:3 mix) 28 days 21.87 - [6]
1.0 (1:1.5:3 mix) 28 days 14.90 Decrease [6]
0 (1:2:4 mix) 28 days - - [6]
_ Increase (up to
1.0 (2:2:4 mix) 28 days - [6]
1.0%)
0 (1:3:6 mix) 28 days - - [6]
) Increase (up to
1.0 (1:3:6 mix) 28 days - [6]
1.0%)
Highest strength
1 1 day - at 1% for [8]
Na2COs
Highest strength
1 7 days - [8]
at 1%
Decreased with
>1 28 days - increasing [8]

dosage

Experimental Protocols
Isothermal Calorimetry

Objective: To measure the heat evolution during the hydration of cement paste with and without
sodium carbonate, providing insights into the reaction kinetics.

Materials and Equipment:

© 2026 BenchChem. All rights reserved. 3/14 Tech Support


https://m.youtube.com/watch?v=eSnTETTznhg
https://m.youtube.com/watch?v=eSnTETTznhg
https://m.youtube.com/watch?v=eSnTETTznhg
https://m.youtube.com/watch?v=eSnTETTznhg
https://m.youtube.com/watch?v=eSnTETTznhg
https://m.youtube.com/watch?v=eSnTETTznhg
https://www.tainstruments.com/pdf/brochure/TAM%20AIR%20brochure.pdf
https://www.tainstruments.com/pdf/brochure/TAM%20AIR%20brochure.pdf
https://www.tainstruments.com/pdf/brochure/TAM%20AIR%20brochure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15948890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 Isothermal calorimeter (e.g., TAM Air or similar)

e Glass or polypropylene ampoules

e Balance (accurate to 0.001 g)

o Overhead stirrer with a four-blade propeller

e Deionized water

e Portland cement

e Sodium carbonate (reagent grade)

Procedure:

e Sample Preparation:

o Accurately weigh the required amount of Portland cement and sodium carbonate (e.g.,
0%, 1%, 2% by weight of cement) and dry mix them thoroughly.

o Determine the mass of deionized water needed to achieve the desired water-to-cement
(w/c) ratio (e.g., 0.5).

o Maintain all materials at a constant temperature (e.g., 20 °C) before mixing.

e Mixing:

o Add the dry cement-sodium carbonate mixture to the deionized water in a beaker.

o Immediately start mixing with an overhead stirrer at a constant speed (e.g., 500 rpm) for a
fixed duration (e.g., 1 minute).[7]

o Calorimeter Loading:

o Quickly transfer a precise amount of the fresh paste (e.g., 6.00 g) into a tared ampoule
and seal it.[7]
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o Load the sealed ampoule into the calorimeter, which is maintained at a constant
temperature (e.g., 20 °C).

o Data Acquisition:

o Record the heat flow (in mW) as a function of time. The measurement should continue for
at least 24 hours to capture the main hydration peaks.

o Data Analysis:
o Plot the heat flow versus time to visualize the hydration process.
o Integrate the heat flow curve to obtain the cumulative heat of hydration over time.

o Compare the curves for different sodium carbonate dosages to evaluate its effect on the
induction period, the time to the main hydration peak, and the total heat evolved.

Setting Time Determination (Vicat Needle Test - based
on ASTM C191)

Objective: To determine the initial and final setting times of cement paste containing sodium
carbonate.

Materials and Equipment:

Vicat apparatus with a 1 mm needle[1][9]

¢ Conical ring mold[9]

e Glass plate

e Mixer, bowl, and paddle

e Balance, trowel, and stopwatch

¢ Moist cabinet or room (23.0 £ 2.0 °C and not less than 95% relative humidity)

o Portland cement, sodium carbonate, and water
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Procedure:
o Paste Preparation:

o Prepare a cement paste of normal consistency as per ASTM C187, incorporating the
desired percentage of sodium carbonate into the dry cement before adding water.[2] A
typical mix involves 650 g of the cementitious material.[10]

e Molding the Specimen:
o Quickly form the paste into a ball and toss it six times from one hand to the other.[11]
o Press the ball of paste into the larger end of the Vicat ring, completely filling it.[2]
o Remove excess paste from the top of the ring with a single movement of the trowel.
o Place the ring and paste on the glass plate and store in the moist cabinet.[10]

e Penetration Tests:

o Allow the specimen to remain in the moist cabinet for 30 minutes after molding before the
first penetration reading.[10]

o Position the specimen under the Vicat needle. Lower the needle gently until it touches the
paste surface.

o Release the rod quickly and allow the needle to settle for 30 seconds.[10]
o Record the penetration depth.

o Repeat the penetration test at regular intervals (e.g., every 15 minutes, or more frequently
for highly accelerated mixes) until a penetration of 25 mm or less is obtained.[10] Each
penetration should be at least 5 mm away from any previous one and 10 mm from the
inside edge of the mold.[10]

o Determining Setting Times:
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o Initial Setting Time: The time elapsed between the initial contact of cement and water and
when a penetration of 25 mm is achieved.[1][11]

o Final Setting Time: The time elapsed until the needle no longer leaves a complete circular
impression on the paste surface.[1][11]

Compressive Strength Testing (based on ASTM
C109/C109M)

Objective: To determine the effect of sodium carbonate on the compressive strength of cement

mortar at various ages.

Materials and Equipment:

Compression testing machine

2-inch or 50-mm cube molds[11]

Mixer, bowl, and paddle

Tamper and trowel

Flow table and caliper

Moist cabinet or room and water storage tanks with lime-saturated water

Portland cement, graded standard sand, sodium carbonate, and water

Procedure:

Mortar Preparation:

o Prepare the mortar with a fixed cement-to-sand ratio (e.g., 1:2.75 by weight) and a
specified water-cement ratio.

o Incorporate the desired amount of sodium carbonate into the dry cement and sand before
adding water.
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e Molding Specimens:
o Lightly coat the interior faces of the cube molds with a release agent.

o Place a layer of mortar (about 1 inch deep) in each cube compartment and tamp it 32
times in about 10 seconds in a specific pattern.[11]

o Fill the molds with a second layer of mortar and tamp as before.[11]
o Strike off the excess mortar with a trowel to create a smooth surface.
e Curing:
o Store the molded specimens in the moist cabinet for 20 to 72 hours.[11]

o After this initial curing, demold the cubes and submerge them in lime-saturated water until
the time of testing.[11]

o Testing:

o At the designated test age (e.g., 1, 3, 7, 28 days), remove the cubes from the curing tank
and wipe their surfaces.

o Place a cube in the compression testing machine and apply the load at a controlled rate
(900 to 1800 N/s) until failure.[11]

o Record the maximum load.
o Calculation:

o Calculate the compressive strength by dividing the maximum load by the cross-sectional
area of the cube.

o Test at least three specimens for each age and dosage and report the average strength.

Microstructural Analysis (SEM and XRD)

Objective: To characterize the morphology of hydration products and identify the crystalline
phases in hardened cement paste with sodium carbonate.
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Procedure:

o Sample Preparation and Hydration Stoppage:
o Prepare cement paste samples with and without sodium carbonate at a specific w/c ratio.
o Cure the samples for the desired duration (e.g., 1, 7, 28 days).
o At the end of the curing period, crush the hardened paste into small fragments.

o To stop the hydration process, immerse the fragments in a solvent such as isopropanol or
a mixture of acetone and ether, followed by vacuum drying.[12][13] This method is
preferred over oven drying at high temperatures, which can alter the hydration products.
[13]

o Sample Preparation for SEM:

o For morphological analysis, mount a fractured surface of a small, dried fragment onto an
aluminum stub using carbon tape.

o Sputter-coat the sample with a conductive material (e.g., gold or carbon) to prevent
charging under the electron beam.

o SEM Analysis:
o Observe the sample under the scanning electron microscope at various magnifications.

o Acquire secondary electron (SE) images to study the topography and morphology of the
hydration products (e.g., C-S-H, ettringite, calcium carbonate).

o Use backscattered electron (BSE) imaging on polished sections to observe the phase
distribution based on atomic number contrast.

o Energy-dispersive X-ray spectroscopy (EDS) can be used for elemental analysis of
different phases.

o Sample Preparation for XRD:
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o Grind the hydration-stopped sample into a fine powder (passing a specific sieve, e.g., < 90
pum).[12]

o Press the powder into a sample holder to create a flat surface.

o XRD Analysis:
o Place the sample holder in the X-ray diffractometer.
o Scan the sample over a range of 26 angles (e.g., 5° to 70°) using Cu Ka radiation.

o lIdentify the crystalline phases present (e.g., unreacted clinker phases, Ca(OH)z, CaCOs in
the form of calcite, vaterite, or aragonite, and crystalline aluminate phases) by comparing
the diffraction peaks with a database (e.g., ICDD).

o Quantitative analysis (e.g., using the Rietveld method) can be performed to determine the
amount of each crystalline phase.

Visualizations

© 2026 BenchChem. All rights reserved. 10/ 14 Tech Support


https://www.irsm.cas.cz/materialy/cs_content/2001/Janotka_CS_2001_0000.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15948890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Accelerated Hydration with Na2CO3
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Caption: Chemical pathways of Portland cement hydration with sodium carbonate.
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Caption: Experimental workflow for evaluating sodium carbonate in cement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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